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Compound of Interest

Compound Name: alpha-Myrcene

Cat. No.: B161597

Ensuring laboratory safety and environmental compliance is paramount when handling
chemical waste. This document provides essential, step-by-step guidance for the proper
disposal of alpha-Myrcene, a common terpene used in research and development.

Alpha-Myrcene is a flammable liquid and vapor that is toxic to aquatic life with long-lasting
effects.[1][2][3][4] Improper disposal can lead to significant environmental contamination,
substantial fines, and potential legal ramifications.[5] Adherence to the guidelines established
by regulatory bodies such as the Environmental Protection Agency (EPA) is crucial.[5]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all relevant personnel are familiar with the
hazards associated with alpha-Myrcene.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection,
and face protection.[1][4]

o Ventilation: Handle alpha-Myrcene in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of vapors.[3][6]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][3][4] Use
only non-sparking tools and take precautionary measures against static discharge.[1][3]
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Spill Response: In case of a spill, remove all ignition sources.[1][3] Contain the spillage using
sand, earth, or other non-combustible, inert absorbent material.[4][6] Do not allow the
product to enter drains, as it is very toxic to aquatic life.[3][6] Collect the absorbed material
and place it in a suitable, labeled container for disposal.[3][6]

Regulatory Framework for Chemical Waste

The primary federal law regulating hazardous waste is the Resource Conservation and

Recovery Act (RCRA).[5] For academic and research laboratories, the EPA has established

alternative requirements under 40 CFR Part 262, Subpart K, which may offer more operational

flexibility.[7][8] Key regulatory principles include:

Waste Determination: Laboratory personnel are responsible for determining if their chemical
waste is hazardous.[9] Alpha-Myrcene is classified as a hazardous waste due to its
flammability and environmental toxicity.[1][2][4]

Container Management: Waste containers must be chemically compatible with the waste,
kept tightly closed except when adding waste, and properly labeled.[5][9][10]

Segregation: Incompatible chemicals must be stored separately to prevent dangerous
reactions.[5][10] Alpha-Myrcene should not be stored with strong oxidizing agents, strong
acids, or strong bases.[3]

Accumulation: Waste must be accumulated at or near the point of generation in what is
known as a Satellite Accumulation Area (SAA).[11] There are limits on the volume of waste
that can be accumulated and the time it can be stored.[7][11]

Step-by-Step Disposal Procedure for alpha-Myrcene

» Waste Identification and Segregation:

o ldentify the waste stream containing alpha-Myrcene.

o Segregate this waste from other chemical waste streams, particularly from strong acids,
bases, and oxidizing agents.[3] Halogenated and non-halogenated solvent wastes are
often collected separately.[12]
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» Container Selection and Labeling:

o Select a waste container that is in good condition and chemically compatible with alpha-
Myrcene.

o Affix a hazardous waste label to the container. The label must include the words
"Hazardous Waste," the full chemical name (alpha-Myrcene), and a clear indication of the
hazards (e.g., Flammable, Environmental Hazard).[9][10]

o Record the date when waste is first added to the container (the accumulation start date).
[11]

o Waste Accumulation:

o Store the waste container in a designated Satellite Accumulation Area, which must be at or
near the point of generation and under the control of laboratory personnel.[5][11]

o Ensure the container is kept tightly closed except when adding waste.[9][10]

o Whenever possible, use secondary containment to prevent spills from spreading.[5][11]
e Arranging for Disposal:

o Do not dispose of alpha-Myrcene down the sink or in the regular trash.[5][9]

o Contact your institution's Environmental Health and Safety (EH&S) department or a
licensed hazardous waste disposal contractor to arrange for pickup.[9][10]

o Provide the EH&S professional with accurate information about the waste composition.
o Empty Container Disposal:
o Empty containers that held alpha-Myrcene may still contain hazardous residues.

o These containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[9][10]
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o After proper cleaning, deface the original label and dispose of the container according to

institutional policy.[10]

Quantitative Data Summary

The following table summarizes key quantitative and qualitative information pertinent to the

safe handling and disposal of alpha-Myrcene.

Property Value | Guideline Reference(s)
UN1197 (as part of Extracts,

UN Number ) o [1]
Flavouring, Liquid)

Hazard Class 3 (Flammable Liquid) [1]

Packing Group 1] [1]

Flash Point 39.4 °C (103.0 °F) Closed Cup  [4]

) o Very toxic to aquatic life with

Aquatic Toxicity _ [21[3]

long-lasting effects.
) ) Strong oxidizing agents,

Incompatible Materials ] [3]
Strong acids, Strong bases.
Typically up to 55 gallons, but

Satellite Accumulation Area may be lower for academic [11]

(SAA) Volume Limit labs (e.g., 25 gallons). Check
local regulations.
Waste must be removed from

] o the laboratory within a specific
SAA Time Limit [71[11]

timeframe (e.g., six to twelve

months).

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of alpha-Myrcene in a

laboratory setting.
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Phase 1: In-Lab Waste Handling

1. Identify
alpha-Myrcene Waste

2. Select & Label
Compatible Container

3. Segregate from
Incompatibles

4. Accumulate in
Satellite Area (Closed)

7/
Phase 2: Spill & Emergency Response

mmediate Action

Contain with
Inert Absorbent

Collect & Dispose as
Hazardous Waste

Package for Pickup

3: Final Disposal

5. Request Waste
Pickup from EH&S

6. EH&S / Contractor
Transports to Facility

7. Final Treatment/
Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of alpha-Myrcene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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